N-cycloheptylpyridine-3-carboxamide

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: N-cycloheptylpyridine-3-carboxamide
• InChI: InChI=1S/C13H18N2O/c16-13(11-6-5-9-14-10-11)15-12-7-3-1-2-4-8-12/h5-6,9-10,12H,1-4,7-8H2,(H,15,16)
• InChI Key: YCNAIZSBSFXJGD-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)NC(=O)C2=CN=CC=C2

Description

N-cycloheptylpyridine-3-carboxamide (CCPA) is a small molecule that belongs to the class of pyridine-carboxamides. CCPA has attracted attention from the scientific community due to its potential as a research tool for studying the function and modulation of adenosine receptors. Adenosine receptors are G protein-coupled receptors that play a critical role in various physiological processes, including neurotransmission, inflammation, and immune response. CCPA has been shown to have high selectivity and affinity for adenosine A1 receptors, making it a valuable tool for investigating the role of these receptors in health and disease.

Mechanism of Action

N-cycloheptylpyridine-3-carboxamide acts as an agonist of adenosine A1 receptors, leading to the inhibition of adenylyl cyclase and the subsequent reduction of cAMP levels. This results in the inhibition of neurotransmitter release and the modulation of various physiological processes. N-cycloheptylpyridine-3-carboxamide has been shown to have high selectivity and affinity for adenosine A1 receptors, making it a valuable tool for investigating the function of these receptors.
Biochemical and Physiological Effects
N-cycloheptylpyridine-3-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of sleep, and the modulation of pain perception. N-cycloheptylpyridine-3-carboxamide has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for various inflammatory conditions.

Advantages and Limitations for Lab Experiments

N-cycloheptylpyridine-3-carboxamide has several advantages as a research tool, including high selectivity and affinity for adenosine A1 receptors, ease of synthesis, and low toxicity. However, N-cycloheptylpyridine-3-carboxamide also has some limitations, including the need for specialized equipment for its synthesis and the limited availability of high-quality N-cycloheptylpyridine-3-carboxamide.

Future Directions

There are several future directions for the use of N-cycloheptylpyridine-3-carboxamide in scientific research. One area of interest is the role of adenosine A1 receptors in the regulation of pain perception. N-cycloheptylpyridine-3-carboxamide has been shown to have analgesic properties in animal models, and further research is needed to investigate its potential as a therapeutic agent for pain management. Another area of interest is the role of adenosine A1 receptors in neurodegenerative diseases, such as Alzheimer's disease. N-cycloheptylpyridine-3-carboxamide has been shown to have neuroprotective properties, and further research is needed to investigate its potential as a therapeutic agent for these conditions. Additionally, the development of novel N-cycloheptylpyridine-3-carboxamide analogs with improved properties, such as increased selectivity or longer half-life, could lead to the development of more potent research tools and therapeutic agents.
Conclusion
In conclusion, N-cycloheptylpyridine-3-carboxamide is a promising compound for scientific research due to its high selectivity and affinity for adenosine A1 receptors. N-cycloheptylpyridine-3-carboxamide has been widely used as a research tool for investigating the function and modulation of these receptors in various physiological processes. Further research is needed to investigate its potential as a therapeutic agent for various conditions, including pain management and neurodegenerative diseases. The development of novel N-cycloheptylpyridine-3-carboxamide analogs could also lead to the development of more potent research tools and therapeutic agents.

Synthesis Methods

The synthesis of N-cycloheptylpyridine-3-carboxamide involves the reaction of 3-cyano-4-methylpyridine with cycloheptylamine in the presence of a reducing agent. The resulting product is then purified by column chromatography. The synthesis of N-cycloheptylpyridine-3-carboxamide has been optimized over the years, resulting in higher yields and purity.

Scientific Research Applications

N-cycloheptylpyridine-3-carboxamide has been widely used as a research tool for studying the function and modulation of adenosine A1 receptors. Adenosine A1 receptors are widely distributed in the brain and play a critical role in regulating neurotransmission. N-cycloheptylpyridine-3-carboxamide has been shown to be a potent agonist of adenosine A1 receptors, leading to the inhibition of neurotransmitter release. This property has been utilized to study the role of adenosine A1 receptors in various brain functions, including sleep regulation, pain perception, and learning and memory.